Cas no 2445750-60-5 (2-(2R,4S)-4-methoxypyrrolidin-2-ylethan-1-ol hydrochloride)

• Product Name: 2-(2R,4S)-4-methoxypyrrolidin-2-ylethan-1-ol hydrochloride
• CAS No: 2445750-60-5
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• MDL: MFCD32692167
• CID: 5680203
• PubChem ID: 155821328
• Update Time: 2025-05-21

2-(2R,4S)-4-methoxypyrrolidin-2-ylethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(2R,4S)-4-Methoxypyrrolidin-2-yl]ethanol;hydrochloride
• 2445750-60-5
• 2-[(2R,4S)-4-methoxypyrrolidin-2-yl]ethan-1-ol hydrochloride
• EN300-26658482
• 2-(2R,4S)-4-methoxypyrrolidin-2-ylethan-1-ol hydrochloride

• MDL： MFCD32692167
• Inchi： 1S/C7H15NO2.ClH/c1-10-7-4-6(2-3-9)8-5-7;/h6-9H,2-5H2,1H3;1H/t6-,7+;/m1./s1
• InChI Key： ZDDOFGPURWCNSP-HHQFNNIRSA-N
• SMILES： Cl.O(C)[C@@H]1CN[C@H](CCO)C1

Computed Properties

• Exact Mass: 181.0869564g/mol
• Monoisotopic Mass: 181.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-(2R,4S)-4-methoxypyrrolidin-2-ylethan-1-ol hydrochloride

Comprehensive Overview of 2-(2R,4S)-4-methoxypyrrolidin-2-ylethan-1-ol hydrochloride (CAS No. 2445750-60-5)

The compound 2-(2R,4S)-4-methoxypyrrolidin-2-ylethan-1-ol hydrochloride, identified by its CAS No. 2445750-60-5, is a chiral pyrrolidine derivative with significant potential in pharmaceutical and biochemical research. Its unique stereochemistry, characterized by the (2R,4S) configuration, and the presence of a methoxy group at the 4-position of the pyrrolidine ring, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for chiral building blocks like 2-(2R,4S)-4-methoxypyrrolidin-2-ylethan-1-ol hydrochloride has surged, driven by the growing emphasis on enantioselective synthesis in medicinal chemistry. This compound's hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and industrial applications. Its structural features align with current trends in fragment-based drug design (FBDD) and proteolysis-targeting chimeras (PROTACs), which are hot topics in modern drug development.

The synthesis and characterization of CAS No. 2445750-60-5 involve advanced techniques such as asymmetric catalysis and high-performance liquid chromatography (HPLC) for purity assessment. Analytical data, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), confirm its molecular structure and stereochemical integrity. These details are critical for researchers exploring its applications in GPCR-targeted therapies or neurodegenerative disease research, where precise stereochemistry is often essential for biological activity.

From a commercial perspective, 2-(2R,4S)-4-methoxypyrrolidin-2-ylethan-1-ol hydrochloride is available through specialized chemical suppliers, often in milligram to kilogram quantities. Its pricing and availability are influenced by factors such as scale-up challenges and the need for Good Manufacturing Practice (GMP)-compliant production. FAQs from researchers frequently address its storage conditions (typically 2-8°C under inert atmosphere) and handling precautions to maintain its stability over time.

Looking ahead, the versatility of CAS No. 2445750-60-5 positions it as a key player in emerging fields like AI-driven drug discovery and green chemistry. Its compatibility with automated synthesis platforms and machine learning-based molecular optimization tools further enhances its appeal. As the pharmaceutical industry continues to prioritize sustainable synthesis routes and targeted drug delivery, this compound is likely to remain a focal point for innovation.

In summary, 2-(2R,4S)-4-methoxypyrrolidin-2-ylethan-1-ol hydrochloride represents a sophisticated chemical entity with broad applicability. Its combination of stereochemical precision, pharmaceutical relevance, and technical adaptability makes it a subject of ongoing interest across academic and industrial research communities. Future studies may explore its utility in bioconjugation or as a scaffold for multi-target-directed ligands (MTDLs), further expanding its scientific footprint.